Cas no 31419-99-5 (Ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate)

• Product Name: Ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate
• CAS No: 31419-99-5
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• MDL: MFCD09801979
• CID: 1447478
• PubChem ID: 24727730
• Update Time: 2025-11-02

Ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate
• LogP
• Ethyl 4-(2,4,6-trimethylphenyl)-4-oxobutanoate
• MFCD09801979
• ETHYL4-(2,4,6-TRIMETHYLPHENYL)-4-OXOBUTANOATE
• DTXSID60645855
• 31419-99-5
• AKOS010910062
• Ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate

• MDL： MFCD09801979
• Inchi： 1S/C15H20O3/c1-5-18-14(17)7-6-13(16)15-11(3)8-10(2)9-12(15)4/h8-9H,5-7H2,1-4H3
• InChI Key： OQXWCPFTGVPFQX-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 248.1413
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.037
• Boiling Point: 374.4°C at 760 mmHg
• Flash Point: 163.9°C
• Refractive Index: 1.505
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate

Comprehensive Guide to Ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate (CAS No. 31419-99-5): Properties, Applications, and Market Insights

Ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate (CAS 31419-99-5) is a specialized organic compound widely used in pharmaceutical and fine chemical synthesis. This ester derivative features a 2,4,6-trimethylphenyl group attached to a 4-oxobutanoate framework, making it valuable for constructing complex molecular architectures. With growing interest in high-purity intermediates and custom synthesis, this compound has gained attention from researchers developing novel API intermediates and flavor/fragrance ingredients.

The molecular structure of Ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate combines aromatic stability with reactive keto-ester functionality. This dual character enables its use as a versatile building block in multistep organic synthesis. Recent literature highlights its role in preparing chiral auxiliaries and asymmetric catalysts, particularly in pharmaceutical research where sterically hindered intermediates are required to modulate drug metabolism.

In industrial applications, CAS 31419-99-5 serves as a precursor for specialty chemicals with applications ranging from advanced material science to functional additives. The trimethylphenyl moiety provides enhanced solubility in non-polar media, making it particularly useful for polymer modification and coating formulations. Manufacturers are increasingly adopting this compound for high-performance material development due to its balanced reactivity profile.

Market analysis indicates rising demand for Ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate in the Asia-Pacific region, driven by expanding pharmaceutical R&D activities. Suppliers are focusing on GMP-compliant production to meet stringent quality requirements from contract research organizations and innovator drug companies. The compound's stability under various storage conditions makes it attractive for global supply chains in the fine chemical industry.

From a synthetic chemistry perspective, the β-keto ester functionality in 31419-99-5 enables diverse transformations including condensation reactions, Michael additions, and reductive aminations. These characteristics position it as a valuable intermediate for heterocyclic compound synthesis, particularly in developing bioactive molecules with improved pharmacokinetic properties. Recent patents demonstrate its utility in creating selective enzyme inhibitors and receptor modulators.

Environmental and regulatory aspects of Ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate production have gained attention, with manufacturers implementing green chemistry principles to optimize synthesis routes. The compound's biodegradation profile and eco-toxicity data are becoming important considerations for end-users in sustainable chemistry initiatives. Analytical methods for purity determination using HPLC-UV and GC-MS techniques are well-established, ensuring quality control in commercial batches.

Emerging applications in agrochemical research utilize the structural features of CAS 31419-99-5 to develop novel crop protection agents. The bulky aromatic group contributes to favorable photostability properties, addressing a key challenge in outdoor-active formulations. Research collaborations are exploring its potential in controlled-release systems and biodegradable matrices for agricultural applications.

Technological advancements in continuous flow chemistry have improved the production efficiency of Ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate, reducing batch-to-batch variability and enhancing process safety. These innovations align with industry trends toward Industry 4.0 implementation in specialty chemical manufacturing. Quality specifications typically require ≥98% purity, with strict controls on residual solvents and heavy metal content for pharmaceutical-grade material.

Future research directions for 31419-99-5 include exploration in metal-organic frameworks (MOFs) and supramolecular chemistry applications. The compound's rigid aromatic core and flexible ester chain offer unique opportunities for designing functional materials with tailored properties. Academic and industrial researchers are investigating its potential in molecular recognition systems and smart materials development.

For purchasers and researchers, understanding the structure-activity relationships of Ethyl 4-oxo-4-(2,4,6-trimethylphenyl)butanoate derivatives is crucial for application-specific customization. Technical datasheets should provide comprehensive information on spectroscopic characteristics (including 1H/13C NMR data), thermal stability parameters, and compatibility studies with common reagents. Proper storage recommendations typically suggest cool, dry conditions in amber glass containers to maintain product integrity.